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Compound of Interest

Compound Name: H-DL-Phe-OMe.HCl

Cat. No.: B1352385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and analysis of DL-Phenylalanine Methyl Ester Hydrochloride, a compound of significant

interest in pharmaceutical development and nutritional science.[1] As a precursor to the

essential amino acid phenylalanine, it plays a crucial role in protein synthesis and the

production of neurotransmitters.[1] Its methyl ester form is noted for enhancing bioavailability,

making it a valuable component in dietary supplements aimed at improving cognitive function

and mood.[1]

Core Quantitative Data
The fundamental physicochemical properties of DL-Phenylalanine Methyl Ester Hydrochloride

are summarized in the table below, providing a quick reference for laboratory use.
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Property Value References

Molecular Formula C₁₀H₁₃NO₂·HCl [2]

or C₁₀H₁₄ClNO₂ [3]

Molecular Weight 215.7 g/mol [2]

215.68 g/mol [4]

Appearance
White to off-white crystalline

powder
[2][3][5]

Melting Point 157 - 159 °C [2]

CAS Number 5619-07-8 [2][3]

Purity ≥ 99% (HPLC) [2]

Solubility
Soluble in water, methanol,

and ethanol
[5]

Structural and Logical Representation
The following diagram illustrates the constituent components of DL-Phenylalanine Methyl Ester

Hydrochloride.
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Fig. 1: Components of DL-Phenylalanine Methyl Ester HCl
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Experimental Protocols
Detailed methodologies for the synthesis and analysis of DL-Phenylalanine Methyl Ester

Hydrochloride are critical for reproducible research and development.

Synthesis of DL-Phenylalanine Methyl Ester
Hydrochloride
A common method for the synthesis of amino acid methyl ester hydrochlorides involves the

reaction of the amino acid with methanol in the presence of a catalyst.[6]

General Procedure:

To a round bottom flask containing the amino acid (0.1 mol), slowly add freshly distilled

chlorotrimethylsilane (0.2 mol) with stirring.[6]

Add methanol (100 mL) to the mixture.[6]

Stir the resulting solution or suspension at room temperature.[6]

Monitor the reaction completion using Thin Layer Chromatography (TLC).[6]

Upon completion, concentrate the reaction mixture using a rotary evaporator to yield the

amino acid methyl ester hydrochloride product.[6]

An alternative synthesis involves the use of thionyl chloride.

Procedure with Thionyl Chloride:

Suspend L-phenylalanine (9.03 g, 54.7 mmol) in methanol (100 cm³) at 0 °C.[7]

Add thionyl chloride (6.0 cm³, 82.1 mmol) to the stirred suspension via a dropping funnel.[7]

Stir the mixture for 24 hours at room temperature.[7]

Remove the solvent under reduced pressure.[7]
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Recrystallize the crude product from a mixture of ethyl acetate and ethanol (95:5) to obtain

the final product as a white solid.[7]

Analytical Methodologies
High-Performance Liquid Chromatography (HPLC) for Enantiomeric Separation

The enantiomers of phenylalanine methyl ester can be effectively separated and analyzed

using chiral HPLC.

Column: LARIHC CF6-P, 25 cm x 4.6 mm I.D., 5 µm particles.

Mobile Phase: A mixture of methanol, acetonitrile, acetic acid, and triethylamine in a ratio of

70:30:0.3:0.2.

Flow Rate: 1 mL/min.

Column Temperature: 20 °C.

Detector: UV at 254 nm.

Injection Volume: 5 µL.

Sample Preparation: 0.3 mg/mL in ethanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for the structural confirmation of DL-Phenylalanine

Methyl Ester Hydrochloride.

¹H NMR (400 MHz, CD₃OD): Chemical shifts (δ) are observed at approximately 3.23-3.29

ppm (dd, 2H), 3.79 ppm (s, 3H), 4.32 ppm (t, 1H), and 7.27-7.38 ppm (m, 5H).[8]

¹³C NMR (100 MHz, CD₃OD): Resonances are expected around δ 37.3, 53.5, 55.2, 128.6,

130.1, 130.5, 135.3, and 170.3.[8]

The following diagram outlines a typical workflow for the synthesis and analysis of this

compound.
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Experimental Workflow: Synthesis and Analysis
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Fig. 2: Synthesis and Analysis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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